Cas no 1834571-10-6 (Benzene, 2-azido-1-bromo-3-fluoro-)

• Product Name: Benzene, 2-azido-1-bromo-3-fluoro-
• CAS No: 1834571-10-6
• MF: C₆H₃BrFN₃
• MW: 216.010523080826
• CID: 4465664
• PubChem ID: 132342260
• Update Time: 2025-06-08

Benzene, 2-azido-1-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-azido-1-bromo-3-fluoro-
• EN300-734347
• 1834571-10-6
• 2-Azido-1-bromo-3-fluorobenzene

• Inchi： 1S/C6H3BrFN3/c7-4-2-1-3-5(8)6(4)10-11-9/h1-3H
• InChI Key： BXTQQZCPTMIHGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1N=[N+]=[N-])F

Computed Properties

• Exact Mass: 214.94944Da
• Monoisotopic Mass: 214.94944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Additional information on Benzene, 2-azido-1-bromo-3-fluoro-

Comprehensive Overview of Benzene, 2-azido-1-bromo-3-fluoro- (CAS No. 1834571-10-6)

The compound Benzene, 2-azido-1-bromo-3-fluoro- (CAS No. 1834571-10-6) is a specialized aromatic derivative that has garnered significant attention in modern organic chemistry and material science. Its unique structural features, including the presence of azido, bromo, and fluoro functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its applications in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for high-performance chemical building blocks.

One of the key reasons for the rising interest in Benzene, 2-azido-1-bromo-3-fluoro- is its role in click chemistry reactions. The azido group facilitates efficient cycloaddition reactions, a cornerstone of bioorthogonal chemistry, which is widely used in drug discovery and bioconjugation. This aligns with the current trend of green chemistry and sustainable synthesis, as these reactions often proceed under mild conditions with high yields. Additionally, the fluoro and bromo substituents offer further reactivity for cross-coupling reactions, enabling the construction of diverse molecular architectures.

In the context of pharmaceutical research, Benzene, 2-azido-1-bromo-3-fluoro- is valued for its potential in designing fluorinated drugs. Fluorination is a strategic modification in drug development, as it can enhance metabolic stability, bioavailability, and binding affinity. The compound’s multifunctional scaffold allows for precise tuning of these properties, addressing the industry’s need for next-generation therapeutics. This is particularly relevant given the surge in searches for fluorine in medicinal chemistry and drug design innovations.

From a material science perspective, this compound’s utility extends to the development of functional polymers and advanced coatings. The azido group can participate in polymer cross-linking, while the halogen substituents enable further functionalization. Such capabilities are critical for creating materials with tailored properties, such as improved durability or conductivity, which are highly sought after in electronics and renewable energy applications. This resonates with the increasing focus on smart materials and sustainable technologies in global markets.

The synthesis and handling of Benzene, 2-azido-1-bromo-3-fluoro- require expertise due to its reactive functional groups. However, advancements in synthetic methodologies and process optimization have made it more accessible to researchers. Safety protocols and regulatory compliance remain paramount, ensuring its use aligns with laboratory best practices. This emphasis on safety and efficiency reflects broader industry trends, as evidenced by frequent searches for safe chemical handling and lab automation solutions.

In summary, Benzene, 2-azido-1-bromo-3-fluoro- (CAS No. 1834571-10-6) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to drug discovery, material innovation, and sustainable chemistry positions it as a valuable asset in scientific and industrial endeavors. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.